Reactive blue 224

Specification

• CAS No.: 122390-99-2
• Molecular Formula: C6H14Br2N2
• Molecular Weight: 0

Introduction

Chemical Structure and Properties

Performance Properties

The performance characteristics of Reactive Blue 224 can be assessed through standard textile testing protocols. The following table summarizes key performance metrics based on ISO standards:

Standard	Light Fastness	Oxygen Bleaching	Perspiration Fastness	Soaping
Fading	Stain	Fading	Stain	Fading
ISO	6-7	1	5	5(Alkali)

This data indicates that Reactive Blue 224 demonstrates excellent light fastness (6-7 on the ISO scale), good oxygen bleaching resistance (rating of 5), strong perspiration fastness (5 for both fading and staining under alkaline conditions), and exceptional soaping performance (ratings of 5 for both fading and staining). These properties make it particularly suitable for applications requiring durable coloration under various wear and care conditions.

Manufacturing Methods and Synthesis

Applications and Usage

Dyeing Methods

Reactive dyes like Reactive Blue 224 can be applied through various dyeing methods, including:

• Exhaustion dyeing - where the dye gradually transfers from the dyebath to the fiber

• Continuous dyeing - where fabric passes through a dye solution and is then processed to develop the color

• Printing applications - where the dye is applied in specific patterns

• Cold batch-up dyeing - a method that conserves energy by operating at lower temperatures

The selection of the appropriate method depends on the specific textile substrate, production requirements, and desired color effects.

Color Performance Advantages

The performance data for Reactive Blue 224 indicates several advantages for textile applications:

• Excellent light fastness (ISO rating 6-7) suggests strong resistance to fading when exposed to sunlight

• Good resistance to oxygen bleaching (rating 5) indicates compatibility with common laundry practices

• Strong perspiration fastness (rating 5) ensures color stability during wear

• Excellent soaping performance (rating 5) demonstrates wash durability

These characteristics make Reactive Blue 224 particularly suitable for apparel, home textiles, and other applications where color durability is essential.

Environmental Considerations

Effluent Treatment Challenges

Reactive dyes, including blue variants, present challenges in wastewater treatment due to their complex aromatic molecular structures that resist biodegradation. Textile and jute industries use thousands of different dyes and pigments, contributing significantly to aquatic environmental pollution. The development of effective biological treatment methods for reactive dyes represents an important area of ongoing research.

Sustainable Dyeing Considerations

The environmental impact of reactive dyes has prompted investigation into more sustainable dyeing processes. Considerations include:

• Optimization of dyeing parameters to improve dye uptake and reduce effluent load

• Development of low-salt or salt-free dyeing processes to reduce environmental impact

• Implementation of advanced effluent treatment technologies

• Exploration of biodegradation approaches using specialized microbial cultures

These approaches aim to maintain the performance advantages of reactive dyes while addressing environmental concerns associated with their production and application.

Comparative Analysis with Other Reactive Blue Dyes

Performance Benchmarking

Reactive Blue 224 can be positioned within the broader context of reactive blue dyes based on its performance characteristics. The light fastness rating of 6-7 on the ISO scale indicates superior performance compared to many other textile colorants. Similarly, its strong ratings for perspiration fastness and soaping (5 on the respective scales) demonstrate excellent durability in use and care scenarios.

Technical Differentiation

The triphenodioxazine structural classification of Reactive Blue 224 differentiates it from other reactive blue dyes that may be based on alternative chromophore systems such as phthalocyanine, anthraquinone, or formazan structures. These different chemical foundations result in varying color properties, reactivity profiles, and application characteristics across the spectrum of reactive blue dyes available to the textile industry.